Cas no 834905-89-4 (2-Pentanone, 3-cyclohexyl-1-hydroxy-3-methyl-)

2-Pentanone, 3-cyclohexyl-1-hydroxy-3-methyl- structure
834905-89-4 structure
Product Name:2-Pentanone, 3-cyclohexyl-1-hydroxy-3-methyl-
CAS No:834905-89-4
MF:C12H22O2
MW:198.301884174347
CID:670147
PubChem ID:71415200
Update Time:2025-04-19

2-Pentanone, 3-cyclohexyl-1-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 3-cyclohexyl-1-hydroxy-3-methyl-
    • 3-cyclohexyl-1-hydroxy-3-methylpentan-2-one
    • 834905-89-4
    • DTXSID00834620
    • Inchi: 1S/C12H22O2/c1-3-12(2,11(14)9-13)10-7-5-4-6-8-10/h10,13H,3-9H2,1-2H3
    • InChI Key: POPAHSYTBWEDBZ-UHFFFAOYSA-N
    • SMILES: O=C(CO)C(C)(CC)C1CCCCC1

Computed Properties

  • Exact Mass: 198.161979940g/mol
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų
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